1,2-Ethanedithiol
1,2-Ethanedithiol
1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste.
Brand Name:
Vulcanchem
CAS No.:
540-63-6
VCID:
VC0043112
InChI:
InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
SMILES:
C(CS)S
Molecular Formula:
C2H6S2
Molecular Weight:
94.2 g/mol
1,2-Ethanedithiol
CAS No.: 540-63-6
Reference Standards
VCID: VC0043112
Molecular Formula: C2H6S2
Molecular Weight: 94.2 g/mol
| CAS No. | 540-63-6 |
|---|---|
| Product Name | 1,2-Ethanedithiol |
| Molecular Formula | C2H6S2 |
| Molecular Weight | 94.2 g/mol |
| IUPAC Name | ethane-1,2-dithiol |
| Standard InChI | InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2 |
| Standard InChIKey | VYMPLPIFKRHAAC-UHFFFAOYSA-N |
| SMILES | C(CS)S |
| Canonical SMILES | C(CS)S |
| Boiling Point | 146.0 °C 146 °C at 760 mm Hg |
| Colorform | Liquid |
| Density | 1.123 at 23.5 °C |
| Melting Point | -41.2 °C -41.2°C |
| Physical Description | Liquid |
| Description | 1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste. |
| Solubility | Freely soluble in alkalies Soluble in ethanol, ether, acetone, and benzene; slightly soluble in alkali. Soluble in oxygenated solvents In water, 1.12X10+4 mg/L at 25 °C (est) |
| Synonyms | 1,2-Dimercaptoethane; 1,2-Dithioethane; 1,2-Dithiolethane; 1,2-Ethylenedithiol; 2-Mercaptoethanethiol; Dithioethylene glycol; Dithioglycol; Ethylene dimercaptan; Ethylene dithioglycol; Ethylene glycol, dithio-; Ethylenedithiol; NSC 60481; a-Ethylene |
| Vapor Pressure | 5.61 mmHg 5.61 mm Hg at 25 °C /Extrapolated/ |
| PubChem Compound | 10902 |
| Last Modified | Nov 11 2021 |
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